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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of C.I. Reactive Brown 18 (CAS No. 12225-73-9). The information is compiled
from publicly available scientific literature, safety data sheets, and technical bulletins.

Chemical Identity and Structure

C.l. Reactive Brown 18 is a synthetic organic dye belonging to the reactive dye class. These
dyes are distinguished by their ability to form covalent bonds with the substrate, typically
cellulosic fibers, resulting in excellent wash fastness.

Structural Class: Chemically, Reactive Brown 18 is classified as a double azo, metal complex
dye.[1][2] Its molecular architecture incorporates two azo groups (—N=N-) which act as the
primary chromophore responsible for its color. These azo groups are conjugated with aromatic
systems. The structure is further stabilized by coordination with a metal atom, typically copper
or chromium, which forms a planar complex essential for its chromogenic properties.[1] This
configuration leads to intense light absorption in the visible spectrum, producing a
characteristic red-light brown hue.[1]

Reactive Group: Reactive Brown 18 is a member of the vinyl sulfone (VS) class of reactive
dyes.[2] The reactive moiety is typically a sulfatoethylsulfone (SES) group, which, under
alkaline conditions, converts to the more reactive vinyl sulfone that forms a stable ether linkage
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with the hydroxyl groups of cellulose fibers. Some sources also indicate the potential for a
monochlorotriazine (MCT) reactive group.[1]

Note on Specific Structure: The precise, proprietary chemical structure of C.l. Reactive Brown
18 is not consistently disclosed in public literature. An incorrect molecular formula of
C6H8N203 and a corresponding molecular weight of approximately 156.14 g/mol have been
reported, but this is inconsistent with the complex nature of a double azo, metal-complex dye
and should be disregarded.[1]

Physicochemical and Technical Properties

Reactive Brown 18 is typically supplied as a brown powder with good solubility in water, a
crucial property for its application in aqueous dyeing processes.[1] A summary of its key
properties is presented in the tables below.

ble 1: C | . | Identificati

Property Description
C.I. Name Reactive Brown 18
CAS Number 12225-73-9
Chemical Class Double Azo, Metal Complex
Reactive Group Vinyl Sulfone (Sulfatoethylsulfone)
Appearance Brown / Red-light brown powder
Odor Slight
Solubility Good solubility in water
pH (in solution) 6.5-9.0

Source:[3]

Table 2: Fastness Properties on Cotton
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Fastness Test Rating (ISO Standards)
Light Fastness 5-6

Washing (Soaping) 4-5

Perspiration (Acid) 4

Oxygen Bleaching 3-4

Source:[4][5]

Experimental Protocols
Generalized Synthesis Protocol

The industrial synthesis of Reactive Brown 18 follows a multi-step process rooted in
established azo dye chemistry. While the exact reactants are proprietary, the general pathway
involves diazotization and coupling reactions.

Methodology:

o Diazotization of First Aromatic Amine: A primary aromatic amine (the diazo component) is
treated with a solution of sodium nitrite in the presence of a strong acid (e.g., hydrochloric
acid) at a low temperature (0-5 °C) to form the first diazonium salt.

 First Coupling Reaction: The resulting diazonium salt solution is added to a solution of a
coupling component (an electron-rich species such as a phenol or another aromatic amine)
under controlled pH and temperature to form a monoazo compound.

» Diazotization of Second Aromatic Amine: A second, different primary aromatic amine is
diazotized under similar conditions as step 1 to produce a second diazonium salt.

e Second Coupling Reaction: The monoazo compound from step 2 is then reacted with the
second diazonium salt. The monoazo compound acts as the coupling component in this step
to form the final double azo dye structure.

o Metal Complexation: The double azo dye is treated with a salt of a suitable metal (e.qg.,
copper sulfate) to form the final metal complex.
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 Purification: The synthesized dye is purified through processes such as filtration, washing to
remove residual salts and starting materials, and drying.

Disclaimer:This is a generalized protocol. Specific reactants, stoichiometry, and reaction
conditions (pH, temperature, reaction time) are optimized for industrial production and are not
publicly available.

Protocol for Exhaust Dyeing of Cotton Fabric

Reactive Brown 18 is a "hot brand" reactive dye, requiring higher temperatures for efficient
fixation. The following is a typical laboratory-scale exhaust dyeing protocol for cotton.

Materials & Reagents:

» Scoured and bleached cotton fabric

o C.l. Reactive Brown 18 dye powder

o Glauber's salt (anhydrous sodium sulfate)

e Soda ash (sodium carbonate)

» Acetic acid

» Non-ionic soaping agent

o Laboratory dyeing apparatus (e.g., beaker dyeing machine)
Methodology:

o Dye Bath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 20:1. Set the initial
temperature to 50°C.[5]

o Dye Dissolution: Separately, create a paste of the required amount of Reactive Brown 18 dye
(e.g., 2% on weight of fabric) with a small amount of cold water. Add hot water (80-85°C) to
fully dissolve the dye.
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Initial Dyeing: Add the dissolved dye to the dyebath. Introduce the cotton fabric. Run for 15
minutes to allow for even dye distribution.[5]

Electrolyte Addition: Over a period of 15-20 minutes, add a pre-dissolved solution of
Glauber's salt (e.g., 60-80 g/L) to the dyebath in two portions. This promotes the exhaustion
of the dye onto the fiber.

Temperature Increase: Gradually raise the temperature of the dyebath to 80-85°C.[5]

Fixation: After reaching the target temperature, add a pre-dissolved solution of soda ash
(e.g., 20 g/L) to the dyebath to raise the pH to approximately 10.5-11.0. This initiates the
covalent bonding between the dye and the cellulose. Continue the dyeing process at this
temperature for 30-60 minutes, depending on the desired shade depth.[5]

Draining and Rinsing: Drain the dyebath. Rinse the dyed fabric thoroughly with cold water.

Neutralization: Treat the fabric with a dilute solution of acetic acid (1 g/L) to neutralize
residual alkali.

Soaping (Wash-off): Wash the fabric with a solution of a non-ionic soaping agent (e.g., 2 g/L)
at or near boiling for 10-15 minutes to remove any unfixed, hydrolyzed dye. This step is
critical for achieving good wash fastness.

Final Rinsing and Drying: Rinse the fabric with hot water, then cold water, and finally dry.

Protocol for Photocatalytic Degradation Study

Reactive Brown 18 is a model compound for studying the environmental remediation of textile
effluents. Advanced Oxidation Processes (AOPs), such as heterogeneous photocatalysis with
titanium dioxide (TiOz), are effective for its degradation.

Materials & Reagents:
e C.l. Reactive Brown 18
 Titanium dioxide (TiOz2) photocatalyst (e.g., Degussa P25)

e Photoreactor with a UV light source

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


http://www.colorexindia.com/pdf/radifixshadecard__final_web.pdf
http://www.colorexindia.com/pdf/radifixshadecard__final_web.pdf
http://www.colorexindia.com/pdf/radifixshadecard__final_web.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Magnetic stirrer

e pH meter and buffer solutions
e UV-Vis Spectrophotometer
Methodology:

e Stock Solution Preparation: Prepare a stock solution of Reactive Brown 18 (e.g., 100 mg/L)
in deionized water.

o Reactor Setup: In the photoreactor, add a specific volume of the dye solution and a
measured dose of the TiOz catalyst (e.g., 1 g/L).

e Adsorption Equilibrium: Stir the suspension in the dark for a set period (e.g., 30-60 minutes)
to allow the dye to reach adsorption-desorption equilibrium on the surface of the TiO2
particles.

e Photocatalysis Initiation: Turn on the UV lamp to initiate the photocatalytic reaction.
o Sampling: At regular time intervals, withdraw aliquots of the suspension.

o Sample Preparation: Immediately centrifuge or filter the samples (using a 0.45 pm syringe
filter) to remove the TiO:2 particles.

¢ Analysis: Measure the absorbance of the supernatant at the wavelength of maximum
absorption (Amax) for Reactive Brown 18 using a UV-Vis spectrophotometer. The decrease
in absorbance is proportional to the degradation of the dye.

» Data Analysis: Calculate the degradation efficiency at each time point. The kinetics of the
degradation can often be modeled using pseudo-first-order kinetics.

Visualized Workflows and Pathways
Generalized Synthesis Pathway
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Caption: Generalized synthesis pathway for a double azo, metal-complex dye.

Experimental Workflow for Exhaust Dyeing
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Caption: Experimental workflow for exhaust dyeing of cotton with Reactive Brown 18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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